Cas no 2229687-53-8 (5-(4-fluorophenyl)-2-methoxypent-4-enoic acid)

• Product Name: 5-(4-fluorophenyl)-2-methoxypent-4-enoic acid
• CAS No: 2229687-53-8
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• CID: 6019681
• PubChem ID: 165882405
• Update Time: 2025-05-20

5-(4-fluorophenyl)-2-methoxypent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-2-methoxypent-4-enoic acid
• EN300-1811635
• 2229687-53-8

• Inchi： 1S/C12H13FO3/c1-16-11(12(14)15)4-2-3-9-5-7-10(13)8-6-9/h2-3,5-8,11H,4H2,1H3,(H,14,15)/b3-2+
• InChI Key： WMANVGCWWIRQRU-NSCUHMNNSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/CC(C(=O)O)OC

Computed Properties

• Exact Mass: 224.08487243g/mol
• Monoisotopic Mass: 224.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 5-(4-fluorophenyl)-2-methoxypent-4-enoic acid

Introduction to 5-(4-fluorophenyl)-2-methoxypent-4-enoic acid (CAS No. 2229687-53-8)

5-(4-fluorophenyl)-2-methoxypent-4-enoic acid, identified by its Chemical Abstracts Service (CAS) number 2229687-53-8, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a conjugated enone system with a fluoro-substituted aromatic ring and a methoxy group on the pentanoic acid backbone, has garnered attention due to its structural complexity and potential biological activities. The presence of the fluorine atom at the para position of the phenyl ring enhances its electronic properties, influencing both its reactivity and interactions with biological targets.

The compound’s structure, characterized by a pentaenoic acid moiety, positions it as a versatile intermediate in organic synthesis. The double bond in the enone system allows for various chemical transformations, including Michael additions, aldol reactions, and cyclizations, making it a valuable building block for constructing more complex molecules. In recent years, there has been growing interest in developing novel synthetic pathways to optimize the production of this compound, leveraging advanced catalytic systems and green chemistry principles to improve yield and reduce environmental impact.

From a pharmacological perspective, 5-(4-fluorophenyl)-2-methoxypent-4-enoic acid has shown promise in several preclinical studies. Its molecular framework suggests potential applications in the development of drugs targeting neurological disorders, inflammation, and metabolic diseases. The fluorine substituent, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the pharmacokinetic properties of drug candidates. Researchers have been exploring its derivatives as candidates for inhibiting enzymes involved in pain signaling and neurodegenerative pathways.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of this compound. Molecular docking studies have identified specific interactions between 5-(4-fluorophenyl)-2-methoxypent-4-enoic acid and target proteins, providing insights into its mechanism of action. These studies highlight its potential as a scaffold for designing small-molecule inhibitors with high specificity and low toxicity. Additionally, the compound’s ability to undergo photochemical reactions has opened new avenues for exploring photodynamic therapies, where light activation can enhance its therapeutic effects.

The synthesis of 5-(4-fluorophenyl)-2-methoxypent-4-enoic acid presents both challenges and opportunities. Traditional synthetic routes often involve multiple steps with moderate yields and require hazardous reagents. However, recent innovations in catalytic methods have led to more efficient protocols. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the fluoro-substituent with high precision. Furthermore, biocatalytic approaches using engineered enzymes have demonstrated the possibility of sustainable production at scale.

In conclusion, 5-(4-fluorophenyl)-2-methoxypent-4-enoic acid (CAS No. 2229687-53-8) represents a fascinating subject of study in medicinal chemistry. Its unique structural features offer numerous possibilities for drug development and material science applications. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to play an increasingly important role in advancing therapeutic interventions across various disease areas.